Cas no 10322-03-9 (Cholest-5-ene,3-butoxy-, (3b)-(9CI))
10322-03-9 structure
Product Name:Cholest-5-ene,3-butoxy-, (3b)-(9CI)
CAS No:10322-03-9
MF:C31H54O
MW:442.759870052338
CID:232279
PubChem ID:295949
Update Time:2025-04-19
Cholest-5-ene,3-butoxy-, (3b)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholest-5-ene,3-butoxy-, (3b)-(9CI)
- 3-butoxy-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
- CHOLESTERYL BUTYL ETHER
- (3R,8S,9S,10R,13R,14S,17R)-3-butoxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
- 3-butoxycholest-5-ene
- 3-butylcholesterol
- cholesterol butyl ether
- n-butyl cholesteryl ether
- O-Butyl-cholesterin
- O-butyl-cholesterol
- NSC165597
- NSC-165597
- 10322-03-9
- DTXSID00304393
- SCHEMBL18760305
- FT-0636679
-
- Inchi: 1S/C31H54O/c1-7-8-20-32-25-16-18-30(5)24(21-25)12-13-26-28-15-14-27(23(4)11-9-10-22(2)3)31(28,6)19-17-29(26)30/h12,22-23,25-29H,7-11,13-21H2,1-6H3
- InChI Key: RNIJCNIWUSGVHJ-UHFFFAOYSA-N
- SMILES: O(CCCC)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21
Computed Properties
- Exact Mass: 442.41700
- Monoisotopic Mass: 442.417466342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 10.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 9.21310
Cholest-5-ene,3-butoxy-, (3b)-(9CI) Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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